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3-(2,3-Dimethoxyphenyl)azetidin-

3-ol

Cat. No.: B11753119

Get Quote

Executive Summary: The "Strain-Driven"
Optimization Strategy
In modern drug discovery, the transition from a 5-membered Pyrrolidine to a 4-membered

Azetidine ring is not merely a space-saving exercise; it is a calculated tactic to modulate

Lipophilic Ligand Efficiency (LLE).

While Pyrrolidine is a ubiquitous, stable "workhorse" scaffold (found in Proline, Nicotine, etc.),

Azetidine introduces significant ring strain (~26 kcal/mol) and distinct vector geometry. This

guide analyzes when to deploy this switch to lower lipophilicity (

) without sacrificing potency, and how to manage the unique metabolic liabilities of strained
rings.
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Feature
Pyrrolidine (5-

membered)

Azetidine (4-

membered)

Medicinal Chemistry

Impact

Ring Strain ~6 kcal/mol ~26 kcal/mol

Azetidine is more

reactive; potential for

covalent inhibitor

design but risk of

metabolic ring

opening.

Basicity (

)

~11.3 (Secondary

amine)

~11.3 (Secondary

amine)

Comparable intrinsic

basicity, but Azetidine

is more sensitive to

inductive effects of

substituents (e.g.,

Fluorine).

Lipophilicity
Higher (

baseline)

Lower (

)

Azetidine improves

solubility and lowers

non-specific binding.

Conformation Envelope (Flexible) Puckered (Rigid)

Azetidine alters exit

vectors; can "freeze"

bioactive

conformations or

break binding if angles

deviate.

Metabolic Liability -Carbon Hydroxylation
Ring Opening / N-

Dealkylation

distinct clearance

pathways require

different blocking

strategies.

Physicochemical & Structural Analysis
The "Lipophilicity Tax" Reduction
Replacing a pyrrolidine with an azetidine typically reduces the calculated LogP (
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) by approximately 0.4–0.6 log units. This is a critical maneuver in lead optimization when a
compound is potent but suffers from poor metabolic stability or solubility due to high
lipophilicity.

Mechanism: The removal of a methylene group (

) reduces the hydrophobic surface area.

Benefit: Improved Lipophilic Ligand Efficiency (LLE). If potency (

) is maintained, the LLE (

) increases, correlating with better safety/tox profiles.

Geometric Vector Analysis
The bond angles in azetidine (

) differ significantly from pyrrolidine (

).

Pyrrolidine: Adopts an "envelope" conformation. Substituents at the 3-position can access a

wide conformational space.

Azetidine: Adopts a "puckered" conformation to relieve torsional strain. Substituents are

more rigidly defined.

Implication: If your pharmacophore requires a specific angle between the amine nitrogen

and a distal aryl group, the Azetidine Switch may abolish binding affinity (as seen in

Nicotine analogs) or lock it into a high-affinity state (as seen in some GPCR ligands).

Critical Case Studies: Success vs. Failure
Case A: Success – Cobimetinib (MEK Inhibitor)

Context: Development of allosteric MEK inhibitors.

The Switch: The azetidine ring was utilized not just for solubility, but to position the solvating

tail into a specific solvent-exposed pocket.
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Outcome: The rigid azetidine core provided optimal orientation and improved metabolic

stability compared to larger ring analogs.

Case B: The "Nicotine Gap" (Potency Loss)
Context: Nicotinic Acetylcholine Receptor (nAChR) agonists.

The Switch: Replacing the pyrrolidine ring of nicotine with azetidine.

Outcome: Significant loss of binding affinity.

Reason: The distance between the basic nitrogen and the pyridine ring is critical for the

cation-

interaction in the active site. The azetidine contraction shortened this distance below the
threshold required for activation.

Metabolic Stability & Signaling Pathways[1]
The metabolic fate of these two rings differs drastically due to ring strain.

Metabolic Pathways Diagram
The following diagram illustrates the divergent metabolic soft spots.
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Pyrrolidine Metabolism

Azetidine Metabolism

Pyrrolidine Scaffold alpha-Hydroxylation
(CYP450)

Oxidation Reactive Iminium
Intermediate

-H2O Lactam Formation
(Inactive/Stable)

Oxidation

Azetidine Scaffold

Endocyclic Oxidation

Strain Release

N-DealkylationCommon

Ring Opening
(Aldehyde/Amine)

Rapid

Fig 1: Divergent metabolic clearance pathways driven by ring strain.

Click to download full resolution via product page

Pyrrolidine: Primarily undergoes

-carbon hydroxylation leading to lactams or reactive iminium ions (potential for glutathione
trapping/toxicity).

Azetidine: High strain makes the ring susceptible to oxidative ring opening, often generating

reactive aldehyde intermediates. However, 3-substitution (e.g., fluorine) can block this and

render the azetidine highly stable.

Experimental Protocols
Protocol: Comparative Microsomal Stability Assay
Purpose: To quantify the intrinsic clearance (

) difference between matched azetidine/pyrrolidine pairs.

Reagents:

Liver Microsomes (Human/Rat, 20 mg/mL protein conc.)
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NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL

G6P dehydrogenase)

Test Compounds (10 mM DMSO stock)

Quench Solution: Acetonitrile with Internal Standard (e.g., Tolbutamide).

Workflow:

Preparation: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer (100 mM, pH 7.4).

Pre-incubation: Add test compound (final conc. 1 µM, <0.1% DMSO) to microsomes.

Incubate at 37°C for 5 mins.

Initiation: Add NADPH regenerating system to start the reaction.

Sampling: At

min, remove 50 µL aliquots.

Quenching: Immediately dispense into 150 µL cold Quench Solution. Vortex and centrifuge

(4000 rpm, 15 min).

Analysis: Inject supernatant into LC-MS/MS. Monitor parent ion depletion.

Calculation: Plot

vs. time. Slope

gives

.

Interpretation: If Azetidine

Pyrrolidine

, the switch successfully mitigated oxidative liability.

Synthesis Note: Coupling Strained Amines
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Challenge: Azetidines are less nucleophilic and more prone to ring opening under harsh acidic

conditions than pyrrolidines. Recommendation:

Avoid strong Lewis acids during amide coupling.

Preferred Conditions: HATU (1.2 eq), DIPEA (3.0 eq) in DMF at 0°C

RT.

Purification: Avoid silica gel chromatography with high methanol/acid concentrations; use

neutral alumina or reverse-phase prep-HPLC (Ammonium Bicarbonate buffer) to prevent ring

hydrolysis.

Decision Framework: When to Switch?
Use this logic flow to determine if an Azetidine scaffold is appropriate for your lead series.

Start: Lead Optimization
(Pyrrolidine Core)

Is LogD > 3.0 or
Solubility < 10 µM?

Is the N-vector angle
critical for binding?

Yes (Need better props)

KEEP PYRROLIDINE
(Optimize Substituents)

No (Props are fine)

Is metabolic hotspot
on the ring carbons?

No (Flexible pocket) Yes (Strict geometry)

SWITCH TO AZETIDINE
(Monitor Potency)

Yes (Block metabolism) No (Gain LE benefit)

Fig 2: Decision logic for scaffold hopping from Pyrrolidine to Azetidine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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